Cas no 91753-30-9 (Potassium 3,4-dihydroxybenzoate)

Potassium 3,4-dihydroxybenzoate Properties

Names and Identifiers

• Potassium 3,4-dihydroxybenzoate
• 3,4-DIHYDROXYBENZOIC ACID MONOPOTASSIUM SALT
• 3,4-dihydroxybenzoic Acid Potassium Salt
• Benzoicacid, 3,4-dihydroxy-, monopotassium salt (9CI)
• Benzoic acid, 3,4-dihydroxy-, monopotassium salt (9CI)
• DA-40560
• DTXSID40668229
• 91753-30-9
• potassium;3,4-dihydroxybenzoate
• SCHEMBL23495988
• 3,4-dihydroxybenzoic acid monopotassium salt
• AKOS015890498
• 3,4-Dihydroxy benzoic acid potassiumsalt
• Potassium3,4-dihydroxybenzoate
• +Expand

• MDL： MFCD11111970
• InChIKey： JUAJOTSGFXZQNS-UHFFFAOYSA-N
• Inchi： 1S/C7H6O4.K/c8-5-2-1-4(7(10)11)3-6(5)9;/h1-3,8-9H,(H,10,11);/q;-1
• SMILES： C1=C(C=CC(O)=C1O)C(=O)O.[K-]

Computed Properties

• Exact Mass: 191.98200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 191.982
• Heavy Atom Count: 12
• Complexity: 162
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 80.6A^2

Experimental Properties

• LogP: -0.53870
• PSA: 80.59000
• Boiling Point: Not available
• Melting Point: Not available
• Vapor Pressure: Not available
• Flash Point: Not available
• Color/Form: White crystal powder
• Density: Not available

Potassium 3,4-dihydroxybenzoate Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Sealed in dry,Room Temperature
• Signal Word：warning

Potassium 3,4-dihydroxybenzoate Customs Data

• HS CODE：2918290000
• Customs Data：

  China Customs Code:

  2918290000

  Overview:

  2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%